Cas no 2229609-62-3 (4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid)

• Product Name: 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid
• CAS No: 2229609-62-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5916520
• PubChem ID: 165977488
• Update Time: 2025-05-22

4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid
• 4-[2-(pyrrolidin-1-yl)ethyl]oxane-4-carboxylic acid
• EN300-1774094
• 2229609-62-3

• Inchi： 1S/C12H21NO3/c14-11(15)12(4-9-16-10-5-12)3-8-13-6-1-2-7-13/h1-10H2,(H,14,15)
• InChI Key： FTWMTLADSWMKAJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)CCN1CCCC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid

Exploring the Potential of 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid (CAS No. 2229609-62-3) in Modern Research and Applications

In the rapidly evolving field of pharmaceutical and chemical research, 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid (CAS No. 2229609-62-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyrrolidine moiety with an oxane-carboxylic acid backbone, offering a versatile platform for drug discovery and material science applications. Researchers are increasingly focusing on its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled the exploration of CAS No. 2229609-62-3. Its structural complexity, featuring both cyclic ether and secondary amine functionalities, makes it a valuable candidate for addressing challenges in drug solubility and blood-brain barrier permeability. Recent studies highlight its relevance in designing GPCR-targeted ligands, a hot topic in neuropharmacology and pain management research.

From a synthetic chemistry perspective, the 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid scaffold presents intriguing opportunities for structure-activity relationship (SAR) studies. Its chiral center and hydrogen bond donor/acceptor properties align with current trends in fragment-based drug design. Pharmaceutical companies are particularly interested in how modifications to its ethyloxane core might influence molecular recognition processes, a frequently searched topic in computational chemistry forums.

The compound's potential extends beyond traditional pharmaceuticals. In the realm of biomaterials, researchers are investigating its utility as a functional monomer for smart polymers. The presence of both basic nitrogen and carboxylic acid groups enables pH-responsive behavior, making it relevant for drug delivery systems - a subject generating substantial interest in nanotechnology circles. This dual functionality also suggests applications in coordination chemistry, where it could serve as a chelating agent for metal ions.

Analytical characterization of CAS No. 2229609-62-3 remains an active area of investigation. Advanced techniques like NMR crystallography and mass spectrometry imaging are being employed to understand its conformational dynamics - a topic frequently queried in spectroscopy databases. The compound's logP value and pKa properties are particularly scrutinized, as these parameters critically influence its ADME profile in biological systems.

In the context of green chemistry initiatives, synthetic routes to 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid are being optimized for atom economy and reduced solvent waste. This aligns with the pharmaceutical industry's growing emphasis on sustainable synthesis, a trending search term in process chemistry literature. Catalytic methods employing biocatalysts or organocatalysts are showing promise for constructing its stereocenter with high enantioselectivity.

The safety profile and toxicological assessment of 2229609-62-3 represent another important research direction. While not classified as hazardous, comprehensive in silico toxicity prediction studies are being conducted to evaluate its metabolic stability and potential off-target effects. These investigations respond to the increasing regulatory focus on early-stage safety assessment, a concern frequently raised in drug development discussions.

Looking ahead, the scientific community anticipates expanded applications for 4-2-(pyrrolidin-1-yl)ethyloxane-4-carboxylic acid in chemical biology probes and diagnostic agents. Its modular structure lends itself well to combinatorial chemistry approaches, addressing the current demand for diverse chemical libraries in high-throughput screening. As research continues, this compound may well emerge as a key player in addressing unmet medical needs through innovative small molecule therapeutics.